Cas no 1361555-29-4 (2-Amino-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361555-29-4
• MF: C₁₂H₆Cl₃F₃N₂
• MW: 341.543650150299
• CID: 4968393
• Update Time: 2025-11-01

2-Amino-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl3F3N2/c13-8-2-1-6(9(14)10(8)15)5-3-7(12(16,17)18)11(19)20-4-5/h1-4H,(H2,19,20)
• InChI Key： JMIQNKMIIRIXFJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CN=C(C(C(F)(F)F)=C1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 342
• XLogP3: 4.9
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Amino-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361555-29-4)

The compound 2-Amino-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361555-29-4) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyridine core substituted with trichlorophenyl and trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both amino and halogenated groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial for addressing modern challenges such as antibiotic resistance and pest control, topics that dominate scientific discussions today. Additionally, its CAS No. 1361555-29-4 serves as a critical identifier for regulatory compliance and safety assessments, ensuring transparency in global supply chains.

From an industrial perspective, 2-Amino-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine is often explored for its role in high-performance materials. Its thermal stability and electronic properties make it a candidate for advanced applications like organic semiconductors or catalysts. These attributes resonate with the growing demand for eco-friendly alternatives in electronics and energy storage, a hot topic in both academic and commercial sectors.

Another area of interest is the compound's environmental impact. With increasing scrutiny on green chemistry, researchers are investigating its biodegradability and toxicity profile. This aligns with public concerns about sustainable practices and the need for safer chemical alternatives. The trifluoromethyl group, in particular, is a focal point due to its prevalence in fluorinated pharmaceuticals, a category that has seen exponential growth in recent years.

In summary, 2-Amino-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361555-29-4) represents a versatile and scientifically relevant compound. Its applications span medicinal chemistry, agrochemical development, and material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges of our time.